(7S,8Ar)-octahydropyrrolo[1,2-a]piperazin-7-ol oxalic acid

• IUPAC Name: (7S,8aR)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol;oxalic acid
• InChI: InChI=1S/C7H14N2O.C2H2O4/c10-7-3-6-4-8-1-2-9(6)5-7;3-1(4)2(5)6/h6-8,10H,1-5H2;(H,3,4)(H,5,6)/t6-,7+;/m1./s1
• InChI Key: JVTWONPGZQKRTM-HHQFNNIRSA-N
• Canonical SMILES: C1CN2CC(CC2CN1)O.C(=O)(C(=O)O)O
• Isomeric SMILES: C1CN2C[C@H](C[C@@H]2CN1)O.C(=O)(C(=O)O)O
• Molecular Formula: C9H16N2O5
• Molecular Weight: 232.23 g/mol

Description

“(7S,8Ar)-octahydropyrrolo[1,2-a]piperazin-7-ol oxalic acid” is a chemical compound. Unfortunately, there is limited information available about this specific compound. Oxalic acid, a component of this compound, is an organic acid with the systematic name ethanedioic acid and chemical formula HO−C(=O)−C(=O)−OH.

Scientific Research Applications

Synthesis and Molecular Structure

• Synthesis of Piperazine Derivatives

  The synthesis of various piperazine derivatives, including those similar to (7S,8Ar)-octahydropyrrolo[1,2-a]piperazin-7-ol oxalic acid, has been a focus in several studies. For instance, Branden et al. (1992) described the synthesis of lactams and ketones as precursors for octahydropyrrolo and octahydropyrido compounds, emphasizing the construction of the piperazine ring through various chemical reactions (Branden, Compernolle, & Hoornaert, 1992).

• Molecular Structure Analysis

  In a study by Sokolenko et al. (2019), the molecular structure of di- and tri-hetera[3.3.n]propellanes, which are advanced analogues of morpholine and piperazine, was analyzed. This research provided insights into the spatial positioning of the heteroatoms in these compounds, which is relevant for understanding the molecular structure of this compound (Sokolenko et al., 2019).

Antibacterial Properties and Activities

• Antibacterial Activity of Piperazine Analogues

  Various studies have explored the antibacterial properties of piperazine analogues. For example, Kiely et al. (1991) investigated quinolone and naphthyridine antibacterial agents with bicyclic 2,5-diazabicyclo alkane piperazine analogues, demonstrating their activity against Gram-negative and Gram-positive organisms (Kiely et al., 1991).

• Synthesis of Novel Antibacterials

  The synthesis and structure-activity relationships of new quinolone antibacterials, including sparfloxacin, a potent agent with a piperazine derivative, have been studied by Miyamoto et al. (1990). This research contributes to understanding the potential antibacterial applications of compounds similar to this compound (Miyamoto et al., 1990).

Potential in Antineoplastic and Differentiation Agents

• Piperazine Derivatives in Leukemic Cells: Piperazine derivatives, including those related to this compound, have been studied for their potential as differentiation agents in cancer therapy. Gillet et al. (1997) examined the effects of piperazine derivatives of butyric acid on the differentiation and growth inhibition of human leukemic cells, highlighting their potential in antineoplastic applications (Gillet et al., 1997).